Cas no 98187-15-6 (Benzoyl chloride, 4-nitro-2-(trifluoromethyl)-)

• Product Name: Benzoyl chloride, 4-nitro-2-(trifluoromethyl)-
• CAS No: 98187-15-6
• MF: C₈H₃ClF₃NO₃
• MW: 253.562531709671
• MDL: MFCD16606339
• CID: 4372915
• PubChem ID: 21406537
• Update Time: 2025-06-07

Benzoyl chloride, 4-nitro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-nitro-2-(trifluoromethyl)-
• 4-Nitro-2-(trifluoromethyl)benzoyl chloride
• RARECHEM AL BO 1444
• 4-NITRO-2-(TRIFLUOROMETHYL)BENZOIC ACID
• 4-nitro-2-trifluoromethyl-benzoylchloride
• SCHEMBL3141628
• QLENXPZKYQCBKY-UHFFFAOYSA-N
• F71627
• 4-Nitro-2-(trifluoromethyl)benzoylchloride
• 98187-15-6

• MDL： MFCD16606339
• Inchi： 1S/C8H3ClF3NO3/c9-7(14)5-2-1-4(13(15)16)3-6(5)8(10,11)12/h1-3H
• InChI Key： QLENXPZKYQCBKY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 252.9753551g/mol
• Monoisotopic Mass: 252.9753551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9Ų

Additional information on Benzoyl chloride, 4-nitro-2-(trifluoromethyl)-

Benzoyl Chloride, 4-Nitro-2-(Trifluoromethyl)- (CAS No. 98187-15-6)

Benzoyl chloride, 4-nitro-2-(trifluoromethyl)-, also known by its CAS number CAS No. 98187-15-6, is a highly reactive organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzoyl group substituted with a nitro group at the para position and a trifluoromethyl group at the ortho position relative to the carbonyl group.

The molecular formula of this compound is C₉H₅ClF₃NO₂, and its molecular weight is approximately 256.57 g/mol. The presence of the nitro group (-NO₂) and the trifluoromethyl group (-CF₃) imparts distinct electronic and steric properties to the molecule, making it highly versatile in various chemical reactions.

Benzoyl chloride, 4-nitro-2-(trifluoromethyl)- is widely used as an intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its reactivity stems from the electrophilic nature of the carbonyl carbon, which can undergo nucleophilic attacks by various nucleophiles such as amines, alcohols, and thiols.

Recent studies have highlighted the potential of this compound in the development of advanced materials, including high-performance polymers and coatings. The trifluoromethyl group contributes to the stability and hydrophobicity of the molecule, while the nitro group enhances its reactivity and selectivity in certain reactions.

In terms of synthesis, Benzoyl chloride, 4-nitro-2-(trifluoromethyl)- can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution reactions. These methods have been optimized in recent years to improve yield and selectivity, making it more accessible for industrial applications.

The compound has also found applications in catalysis, where it serves as a ligand or precursor for metal complexes with enhanced catalytic activity. Its ability to coordinate with transition metals makes it valuable in asymmetric catalysis and enantioselective reactions.

In conclusion, Benzoyl chloride, 4-nitro-2-(trifluoromethyl)- (CAS No. 98187-15-6) is a versatile compound with a wide range of applications in organic synthesis, materials science, and catalysis. Its unique structure and reactivity continue to drive innovative research and development across various fields.